Cas no 1594669-10-9 (1-chloro-4-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}benzene)

• Product Name: 1-chloro-4-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}benzene
• CAS No: 1594669-10-9
• MF: C₁₁H₁₃Cl₂IO
• MW: 359.030793905258
• CID: 6398716
• PubChem ID: 114774465
• Update Time: 2025-05-20

1-chloro-4-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}benzene
• 1594669-10-9
• EN300-1134281
• 1-chloro-4-{[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]methyl}benzene

• Inchi： 1S/C11H13Cl2IO/c1-11(7-12,8-14)15-6-9-2-4-10(13)5-3-9/h2-5H,6-8H2,1H3
• InChI Key： AEOLUHBWGGUDJL-UHFFFAOYSA-N
• SMILES： ICC(C)(CCl)OCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 357.93882g/mol
• Monoisotopic Mass: 357.93882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-4-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}benzene

Introduction to 1-Chloro-4-{(1-Chloro-3-Iodo-2-Methylpropan-2-yl)Oxymethyl}Benzene (CAS No. 1594669-10-9)

1-Chloro-4-{(1-Chloro-3-Iodo-2-methylpropan-2-yl)oxymethyl}benzene (CAS No. 1594669-10-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its intricate molecular framework, which includes a substituted benzene ring and a chlorinated, iodinated, and methylated propanol moiety. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 1-chloro-4-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}benzene typically involves multi-step reactions, including substitution, halogenation, and coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, the use of transition metal-catalyzed cross-coupling reactions has been explored to improve yield and reduce by-products. These advancements not only enhance the practicality of large-scale synthesis but also contribute to the sustainability of chemical processes.

In the pharmaceutical industry, 1-chloro-4-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}benzene has shown promise as a key intermediate in the development of novel drugs. Its unique chemical structure allows for the introduction of various functional groups, which can be tailored to target specific biological pathways. Recent studies have focused on its potential as a precursor for the synthesis of antiviral and anticancer agents. For example, researchers at the University of California have reported the use of this compound in the synthesis of a novel antiviral agent that demonstrates high efficacy against RNA viruses, including influenza and coronaviruses.

Beyond pharmaceutical applications, 1-chloro-4-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}benzene has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the development of advanced materials with enhanced mechanical and thermal properties. Research conducted at the Massachusetts Institute of Technology (MIT) has demonstrated the use of this compound in the synthesis of metalorganic frameworks (MOFs) with high surface areas and tunable pore sizes, which have potential applications in gas storage and separation technologies.

The physical and chemical properties of 1-chloro-4-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}benzene have been extensively studied to understand its behavior under various conditions. It is generally stable under ambient conditions but can undergo degradation when exposed to strong acids or bases. Its solubility in common organic solvents such as dichloromethane and acetone makes it suitable for use in solution-phase reactions. Additionally, its melting point and boiling point are well-documented, providing essential information for its handling and storage.

Safety considerations are paramount when working with this compound. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety. Personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to prevent skin contact and inhalation. Additionally, it is recommended to work under a fume hood to minimize exposure to volatile organic compounds (VOCs).

In conclusion, 1-chloro-4-{(1-chloro-3-iodo-2-methylpropan-2-yl)oxymethyl}benzene (CAS No. 1594669-10-9) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive intermediate for the synthesis of more complex molecules, particularly in pharmaceuticals and materials science. Ongoing research continues to uncover new applications and improve synthetic methodologies, further solidifying its importance in the field.